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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-nitrophenol

CAS No.: 2973-19-5

Cat. No.: B020466

Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction: Unveiling a Versatile Synthetic
Building Block
2-(Chloromethyl)-4-nitrophenol (CAS No: 2973-19-5) is a specialized organic compound that

serves as a highly versatile synthetic intermediate in both industrial and research chemistry.[1]

Its structure, featuring a phenol ring activated by a nitro group and functionalized with a

reactive chloromethyl group, makes it a valuable precursor for a wide range of more complex

molecules. The presence of the electron-withdrawing nitro group, the acidic phenolic hydroxyl

group, and the highly reactive benzylic chloride functionality provides multiple sites for chemical

modification.

This guide provides an in-depth overview of the applications of 2-(Chloromethyl)-4-
nitrophenol, focusing on its role as a key building block in organic synthesis and as a potential

derivatizing agent for analytical applications. We will explore the underlying chemical principles

and provide detailed, field-proven protocols for its use.
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Property Value Source(s)

CAS Number 2973-19-5 [2][3]

Molecular Formula C₇H₆ClNO₃ [2][4]

Molecular Weight 187.58 g/mol [3][4]

Appearance Solid [3]

Melting Point 128 °C (decomposes) [2][3]

Synonyms α-Chloro-4-nitro-o-cresol [3]

Synthesis Overview: The Blanc Chloromethylation
Route
The most common and established method for synthesizing 2-(Chloromethyl)-4-nitrophenol
is through the direct chloromethylation of 4-nitrophenol, a process known as the Blanc reaction.

[1] This electrophilic aromatic substitution reaction utilizes formaldehyde and hydrogen

chloride, typically in the presence of a Lewis acid catalyst like zinc chloride (ZnCl₂).[1]

The mechanism involves the in-situ formation of the highly electrophilic chloromethyl cation

(ClCH₂⁺), which then attacks the electron-rich phenol ring. The strongly activating hydroxyl (-

OH) group on 4-nitrophenol directs this electrophile to the ortho position, leading to the desired

product.[1]
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Caption: General workflow for nucleophilic substitution reactions.

Protocol 1: General Procedure for Nucleophilic
Substitution
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This protocol provides a generalized framework for reacting 2-(Chloromethyl)-4-nitrophenol
with a generic nucleophile. Researchers must optimize solvent, temperature, and reaction time

for their specific nucleophile.

Rationale: The choice of a polar aprotic solvent (like DMF or Acetonitrile) facilitates Sₙ2

reactions by solvating the cation without strongly interacting with the nucleophile. A weak, non-

nucleophilic base is used to neutralize the HCl formed during the reaction, preventing side

reactions.

Materials:

2-(Chloromethyl)-4-nitrophenol

Nucleophile of interest (e.g., sodium phenoxide, potassium cyanide, sodium azide,

secondary amine)

Anhydrous potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃)

Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with stir bar

Condenser and heating mantle

Separatory funnel

Procedure:

Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-(Chloromethyl)-4-nitrophenol (1.0 eq) in anhydrous DMF or ACN.
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Addition of Reagents: Add the nucleophile (1.1 to 1.5 eq) and potassium carbonate (2.0 eq)

to the stirring solution.

Reaction: Heat the reaction mixture to a suitable temperature (typically between 50-80 °C)

and monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Once the starting material is consumed, cool the reaction to room temperature.

Dilute the mixture with ethyl acetate and water.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product using an appropriate technique, such as column

chromatography or recrystallization, to yield the final substituted product.

Application in Analytical Chemistry: Derivatization
for Enhanced Detection
While not extensively documented for this specific molecule, its structure is analogous to

compounds used as derivatizing agents. [5][6][7]Derivatization is a chemical modification of an

analyte to produce a new compound with properties that are more suitable for analysis by

techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography

(GC). [8]For example, attaching 2-(Chloromethyl)-4-nitrophenol to a target analyte (e.g., a

thiol or phenol) would introduce a strong chromophore (the nitrophenol group), significantly

enhancing its detectability by UV-Vis detectors in HPLC.

Protocol 2: Hypothetical Derivatization of a Thiol Analyte
for HPLC-UV Analysis
This protocol is an exemplary workflow based on established principles of derivatization for

thiols.
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Rationale: The chloromethyl group reacts specifically with the nucleophilic thiol group under

basic conditions to form a stable thioether linkage. The resulting derivative incorporates the

nitrophenol moiety, which absorbs strongly in the UV spectrum, allowing for sensitive detection.

Materials:

Sample containing the thiol analyte

2-(Chloromethyl)-4-nitrophenol (derivatizing agent)

Potassium carbonate (K₂CO₃)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

0.45 µm syringe filter

Procedure:

Sample Preparation: Prepare a stock solution of the sample containing the thiol analyte in

acetonitrile.

Reagent Preparation: Prepare a solution of 2-(Chloromethyl)-4-nitrophenol (e.g., 10

mg/mL) in acetonitrile.

Derivatization Reaction:

In a small vial, mix 100 µL of the sample solution with 100 µL of the derivatizing agent

solution.

Add a small amount (approx. 5 mg) of potassium carbonate to catalyze the reaction.

Vortex the mixture and heat at 60 °C for 30 minutes.

Quenching and Dilution: After cooling to room temperature, dilute the reaction mixture with

the HPLC mobile phase to an appropriate concentration for analysis.
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Filtration and Analysis: Filter the diluted sample through a 0.45 µm syringe filter directly into

an HPLC vial for injection. Analyze using an appropriate HPLC method with UV detection.

Analytical Characterization Methods
Proper characterization is essential to confirm the identity and purity of 2-(Chloromethyl)-4-
nitrophenol and its derivatives.

Spectroscopic Data
Structural confirmation is typically achieved using a combination of spectroscopic techniques.

[4]* ¹H NMR: Will show characteristic peaks for the aromatic protons, the phenolic -OH proton,

and the benzylic -CH₂Cl protons.

Mass Spectrometry (GC-MS): Provides the molecular weight and fragmentation pattern of

the molecule. [4]* IR Spectroscopy: Shows characteristic absorption bands for the O-H

stretch of the phenol, C-Cl stretch, and the symmetric and asymmetric stretches of the nitro

group. [4]

Chromatographic Analysis
Both HPLC and GC are viable techniques for the quantification of nitrophenols, though HPLC is

often preferred as it may not require derivatization. [9][10]
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Parameter
High-Performance Liquid

Chromatography (HPLC)
Gas Chromatography (GC)

Principle

Partitioning between a
liquid mobile phase and
solid stationary phase.

Partitioning between a
gaseous mobile phase and
a solid/liquid stationary
phase.

Typical Detector
UV-Vis or Photodiode Array

(PDA)

Flame Ionization (FID) or Mass

Spectrometry (MS)

Sample Derivatization
Not typically required for

nitrophenols.

May be required to increase

volatility and thermal stability.

Advantages
Direct analysis, good for

routine quality control.

High sensitivity and selectivity,

especially with MS detection.

This table is adapted from established methods for structurally similar compounds. [9]

Safety and Handling
2-(Chloromethyl)-4-nitrophenol is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazard Classification: GHS data indicates that this compound causes severe skin burns and

eye damage. [3][4]It may also be harmful if swallowed, in contact with skin, or if inhaled. [11]

[12]* Handling Precautions:

Handle only in a well-ventilated area, preferably within a chemical fume hood. [11][13] *

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. [3][13] * Avoid breathing dust and creating aerosols. [11]

[13] * Wash hands thoroughly after handling. [12]* Storage: Store in a tightly closed

container in a dry, cool, and well-ventilated place. [11][13]Keep away from strong oxidizing

agents and strong bases. [11]* Disposal: Dispose of contents and container to an

approved waste disposal plant in accordance with local, state, and federal regulations. [12]

[13]

Conclusion
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2-(Chloromethyl)-4-nitrophenol is a potent and versatile intermediate in organic chemistry. Its

value is derived from the strategically placed reactive chloromethyl group, which allows for the

facile synthesis of a diverse range of derivatives through nucleophilic substitution. While its

primary application is in synthetic chemistry, its structure also suggests potential use as a

derivatizing agent for enhancing analytical detection. Proper understanding of its reactivity,

handling requirements, and analytical characteristics is paramount for its safe and effective use

in a research setting. Future research may focus on expanding its use in the development of

novel pharmaceuticals, functional materials, and advanced analytical reagents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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